Cas no 1240528-17-9 (4-methyl-2-(4-piperidyl)thiazole;dihydrochloride)

• Product Name: 4-methyl-2-(4-piperidyl)thiazole;dihydrochloride
• CAS No: 1240528-17-9
• MF: C₉H₁₅ClN₂S
• MW: 218.746799707413
• CID: 4579899
• Update Time: 2025-06-08

4-methyl-2-(4-piperidyl)thiazole;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-1,3-thiazol-2-yl)piperidine dihydrochloride
• 4-methyl-2-(4-piperidyl)thiazole;dihydrochloride

• Inchi： 1S/C9H14N2S.ClH/c1-7-6-12-9(11-7)8-2-4-10-5-3-8;/h6,8,10H,2-5H2,1H3;1H
• InChI Key： WDVNJNOHIVMBHR-UHFFFAOYSA-N
• SMILES： CC1=CSC(C2CCNCC2)=N1.Cl

Computed Properties

• Exact Mass: 254.041
• Monoisotopic Mass: 254.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-methyl-2-(4-piperidyl)thiazole;dihydrochloride

Introduction to 4-methyl-2-(4-piperidyl)thiazole dihydrochloride (CAS No. 1240528-17-9)

4-methyl-2-(4-piperidyl)thiazole dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 1240528-17-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule features a thiazole core substituted with a methyl group at the 4-position and a piperidine moiety at the 2-position, further salted with dihydrochloride to enhance solubility and stability. The structural attributes of this compound make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The thiazole ring is a prominent scaffold in medicinal chemistry, renowned for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their potential as antimicrobial, antifungal, anti-inflammatory, and anticancer agents. The incorporation of a methyl group at the 4-position of the thiazole ring can influence electronic properties and metabolic stability, while the piperidine nitrogen introduces basicity and potential interactions with acidic pharmacophores in biological targets. The dihydrochloride salt form enhances the compound's water solubility, facilitating its use in in vitro and in vivo studies.

Recent advancements in computational chemistry and high-throughput screening have accelerated the identification of novel bioactive molecules. The structural motif of 4-methyl-2-(4-piperidyl)thiazole dihydrochloride aligns well with current trends in drug design, particularly in targeting protein-protein interactions and enzyme inhibition. For instance, studies suggest that thiazole derivatives may interact with transcription factors and kinases, which are critical in regulating cellular processes such as proliferation and differentiation. The piperidine moiety, being part of a privileged scaffold, has shown promise in modulating receptor binding affinities, making it a valuable component in rational drug design.

In the context of oncology research, 4-methyl-2-(4-piperidyl)thiazole dihydrochloride has been explored for its potential antitumor effects. Preclinical studies indicate that thiazole-based compounds can disrupt microtubule formation or inhibit tyrosine kinases, key mechanisms in cancer cell proliferation. The presence of both the thiazole and piperidine groups may enhance binding affinity to target proteins while minimizing off-target effects. Additionally, the dihydrochloride salt improves pharmacokinetic properties, such as absorption and distribution, which are essential for developing effective anticancer therapies.

The compound's chemical properties also make it suitable for investigating neurobiological pathways. Thiazole derivatives have been reported to exhibit neuroprotective effects by modulating glutamate receptor activity or inhibiting oxidative stress-related enzymes. The methyl-4-thiazole structure may contribute to central nervous system penetration, while the 4-piperidyl group could facilitate interactions with neuronal receptors or transporters. These characteristics position 4-methyl-2-(4-piperidyl)thiazole dihydrochloride as a candidate for further exploration in neurodegenerative disease models.

Emerging research also highlights the compound's potential in addressing inflammatory diseases. Thiazole derivatives have demonstrated anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The structural features of 4-methyl-2-(4-piperidyl)thiazole dihydrochloride, including its heterocyclic core and salt form, may enhance its ability to modulate inflammatory signaling pathways. This aligns with current therapeutic strategies aimed at targeting inflammation-driven pathologies such as rheumatoid arthritis or inflammatory bowel disease.

In conclusion, 4-methyl-2-(4-piperidyl)thiazole dihydrochloride (CAS No. 1240528-17-9) represents a structurally intriguing compound with multifaceted potential applications in pharmaceutical research. Its unique combination of a thiazole scaffold substituted with a methyl group and piperidine nitrogen offers opportunities for designing novel therapeutics targeting cancer, neurodegeneration, and inflammation. Further investigation into its biological activity and pharmacokinetic profile will be crucial to harnessing its full therapeutic potential.